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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzylamine

Cat. No.: B1329585 Get Quote

An In-Depth Technical Guide to 4-(Trifluoromethyl)benzylamine

Introduction
4-(Trifluoromethyl)benzylamine is a crucial chemical intermediate distinguished by the

presence of a trifluoromethyl group (-CF3) on the benzylamine scaffold. This functional group

imparts unique electronic properties, enhancing the molecule's reactivity, metabolic stability,

and solubility in organic solvents.[1] Consequently, it serves as a vital building block in the

synthesis of a wide array of complex organic compounds. Its CAS (Chemical Abstracts Service)

Registry Number is 3300-51-4.[2][3][4]

This guide provides a comprehensive overview of 4-(Trifluoromethyl)benzylamine, tailored

for researchers, scientists, and professionals in drug development. It covers its

physicochemical properties, synthesis protocols, key applications, and safety information.

Physicochemical and Spectroscopic Data
The trifluoromethyl group significantly influences the physical and chemical characteristics of

the benzylamine molecule.[1] A summary of its key properties is presented below.
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Property Value Source(s)

CAS Number 3300-51-4 [2][3][4]

Molecular Formula C8H8F3N [2][3][5]

Linear Formula CF3C6H4CH2NH2

Molecular Weight 175.15 g/mol [3][6]

Appearance
Clear colorless to light yellow

liquid
[4][7]

Density 1.229 g/mL at 25 °C [4]

Boiling Point 191.0 ± 35.0 °C at 760 mmHg [2]

79-82 °C at 15 mmHg [4]

Refractive Index n20/D 1.464 [4]

Flash Point 75 °C (167 °F) - closed cup [4]

pKa 8.60 ± 0.10 (Predicted) [4]

EC Number 221-971-9

MDL Number MFCD00010220

Synthesis Protocol
4-(Trifluoromethyl)benzylamine can be synthesized via the reduction of 4-

trifluoromethylbenzaldehyde oxime. The following is a general experimental procedure derived

from established methods.[4]

General Procedure for Reductive Amination
Dissolution: Dissolve 5.00 g (26.4 mmol) of 4-trifluoromethylbenzaldehyde oxime in

methanol.

Acidification: Add 4.0 g (109.7 mmol) of hydrogen chloride gas to the methanolic solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemsrc.com/en/cas/3300-51-4_900989.html
https://www.scbt.com/p/4-trifluoromethyl-benzylamine-3300-51-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://www.chemsrc.com/en/cas/3300-51-4_900989.html
https://www.scbt.com/p/4-trifluoromethyl-benzylamine-3300-51-4
https://cymitquimica.com/products/IN-DA0033U9/4-trifluoromethylbenzylamine/
https://www.scbt.com/p/4-trifluoromethyl-benzylamine-3300-51-4
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_benzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://www.tcichemicals.com/IN/en/p/T1508
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://www.chemsrc.com/en/cas/3300-51-4_900989.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://www.benchchem.com/product/b1329585?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst Addition: Introduce 252 mg of a suitable catalyst (e.g., a Palladium-based catalyst)

to the reaction mixture.

Hydrogenation: Place the reaction vessel under a hydrogen atmosphere at 10 atm pressure.

Reaction: Stir the mixture continuously for 3 hours at room temperature (approximately

25°C).

Work-up: Upon completion, carefully remove the catalyst by filtration.

Neutralization: Add diethyl ether to the filtrate and neutralize the mixture with an aqueous

solution of sodium hydroxide.

Extraction and Analysis: Separate the ether layer. Analysis by gas chromatography can be

used to confirm the formation and yield of 4-(trifluoromethyl)benzylamine, which has been

reported to be as high as 93.6% under these conditions.[4]

Applications in Research and Drug Development
The unique properties conferred by the trifluoromethyl group make this compound a valuable

precursor in several fields.[1][8] The -CF3 moiety is a well-established bioisostere for other

chemical groups and is known to enhance properties such as metabolic stability, lipophilicity,

and binding affinity of drug candidates.[9]

Pharmaceutical Development
4-(Trifluoromethyl)benzylamine is a key intermediate in the synthesis of various

pharmaceuticals.[1][10] Its derivatives are explored for a range of therapeutic targets.

Antidiabetic Agents: It has been instrumental in the synthesis of 3-[(2,4-dioxothiazolidin-5-

yl)methyl]benzamide derivatives. A notable outcome of this research was the identification of

5-[(2,4-dioxothiazolidin-5-yl)methyl]-2-methoxy-N-[[4-(trifluoromethyl)-

phenyl]methyl]benzamide (KRP-297), a candidate for treating diabetes mellitus.

Neurological Disorders: The compound is used to develop drugs targeting neurological

disorders, as the trifluoromethyl group can modify biological activity and improve brain

penetration.[1][8][9]
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Oncology and Anti-inflammatory Drugs: Its hydrochloride salt is a crucial building block in

designing novel anti-cancer and anti-inflammatory agents, where it helps enhance potency

and selectivity.[10]

Agrochemicals
In agricultural science, 4-(Trifluoromethyl)benzylamine is used to formulate advanced

pesticides and herbicides. The trifluoromethyl group helps to improve the stability and efficacy

of the active ingredients.[1][8][10]

Material Science
The compound is also employed in the production of specialty polymers and coatings. The

incorporation of the trifluoromethyl group can enhance thermal stability and chemical

resistance in these materials.[8][10]

Experimental and Synthetic Workflows
The role of 4-(Trifluoromethyl)benzylamine as a foundational reagent is best illustrated

through a synthetic workflow. The diagram below outlines the key steps in the synthesis of

advanced pharmaceutical intermediates, such as the benzamide derivatives mentioned

previously.
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Starting Materials

Synthetic Pathway

Final Product

4-(Trifluoromethyl)benzylamine

Amide Coupling Reaction
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(e.g., 5-formyl-2-methoxybenzoic acid)

Intermediate Benzamide
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Reaction with Thiazolidinedione
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(e.g., KRP-297 Precursor)

Knoevenagel Condensation

Click to download full resolution via product page

Caption: Synthetic workflow for an antidiabetic agent using 4-(Trifluoromethyl)benzylamine.
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Safety and Handling
4-(Trifluoromethyl)benzylamine is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF

ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).

Storage: It should be kept in a dark place, sealed in a dry container, and stored at room

temperature.[4] The compound is noted to be air sensitive.[4]

Personal Protective Equipment (PPE): Recommended PPE includes eye shields, gloves,

and a suitable respirator (e.g., type N95 dust mask or ABEK respirator filter).

Conclusion
4-(Trifluoromethyl)benzylamine is a high-value chemical intermediate with significant

applications across pharmaceuticals, agrochemicals, and material science. Its unique

trifluoromethyl moiety provides a strategic advantage in designing molecules with enhanced

efficacy, stability, and desired physicochemical properties. The detailed protocols for its

synthesis and its versatile role in creating advanced compounds underscore its importance for

researchers and drug development professionals aiming to innovate in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemimpex.com/products/29052
https://www.chemsrc.com/en/cas/3300-51-4_900989.html
https://www.scbt.com/p/4-trifluoromethyl-benzylamine-3300-51-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1251340.htm
https://cymitquimica.com/products/IN-DA0033U9/4-trifluoromethylbenzylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_benzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_benzylamine
https://www.tcichemicals.com/IN/en/p/T1508
https://www.tcichemicals.com/IN/en/p/T1508
https://www.nbinno.com/pharmaceutical-intermediates/4-trifluoromethyl-benzylamine-cas-3300-51-4-key-intermediate-px
https://www.mdpi.com/1420-3049/30/14/3009
https://www.chemimpex.com/products/45883
https://www.benchchem.com/product/b1329585#4-trifluoromethyl-benzylamine-cas-number
https://www.benchchem.com/product/b1329585#4-trifluoromethyl-benzylamine-cas-number
https://www.benchchem.com/product/b1329585#4-trifluoromethyl-benzylamine-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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